Cas no 19878-71-8 (3-ethoxybutanoic acid)

• Product Name: 3-ethoxybutanoic acid
• CAS No: 19878-71-8
• Molecular Formula: C₆H₁₂O₃
• Molecular Weight: 132.15800
• CID: 3039588
• PubChem ID: 20508399

3-ethoxybutanoic acid Properties

Names and Identifiers

• 3-ethoxybutanoic acid
• 3-ethoxy-butyric acid; 3-Aethoxy-buttersaeure; β-Aethoxy-buttersaeure; 3-ethoxy-butanoic acid
• DTXSID40870461
• EN300-1845498
• 19878-71-8
• SCHEMBL156206
• 3-ethoxybutyric acid

• InChIKey： OPXOAENGHZNGBT-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O3/c1-3-9-5(2)4-6(7)8/h5H,3-4H2,1-2H3,(H,7,8)
• SMILES： CCOC(C)CC(O)=O

Computed Properties

• Exact Mass: 132.07900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 132.079
• Heavy Atom Count: 9
• Complexity: 90.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• LogP: 0.88610
• PSA: 46.53000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates